Cas no 1806896-64-9 (4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride
• CAS No: 1806896-64-9
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4871157
• Update Time: 2025-06-08

4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-3-2(15(8,13)14)1-12-5(4(3)11)6(9)10/h1,6H
• InChI Key： ATYOZVZGAXMUOY-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Additional information on 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride

Introduction to 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride (CAS No. 1806896-64-9)

4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806896-64-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, an iodine atom, and a sulfonyl chloride moiety, makes this molecule a versatile intermediate for synthesizing various pharmacologically relevant derivatives.

The structural features of 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride contribute to its unique reactivity and potential applications. The chloro group at the 4-position and the iodine atom at the 3-position provide handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. The sulfonyl chloride functionality at the 5-position serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine scaffolds. The compound 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride has emerged as a valuable building block in this endeavor. Its structural motif is particularly relevant in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. For instance, modifications of this scaffold have been explored in the synthesis of small-molecule inhibitors targeting tyrosine kinases, where the combination of electron-withdrawing groups like the sulfonyl chloride and electron-donating groups like the difluoromethyl moiety plays a critical role in optimizing binding interactions with protein targets.

Moreover, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved pharmacokinetic properties. The incorporation of a difluoromethyl group into drug molecules often enhances their bioavailability, lipophilicity, and resistance to metabolic degradation. This feature makes 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride an attractive precursor for developing next-generation therapeutics. Researchers have leveraged this compound to synthesize novel analogs with enhanced efficacy and reduced side effects in preclinical studies.

Recent advancements in synthetic methodologies have further expanded the utility of 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex pyridine derivatives. These techniques have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. The ability to rapidly modify the core pyridine structure while maintaining key functional groups has significantly accelerated drug discovery processes.

The agrochemical sector has also benefited from the versatility of 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of substituents in this molecule allows for the development of novel agrochemicals with improved selectivity and environmental safety profiles. For example, derivatives of this scaffold have been investigated as potential fungicides and insecticides, offering promising solutions to modern agricultural challenges.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride (CAS No. 1806896-64-9) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its multifunctional structure provides ample opportunities for further chemical manipulation, enabling the development of innovative compounds with tailored biological activities. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly pivotal role in drug discovery and agricultural innovation.